Cas no 2549062-44-2 (N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide)

• Product Name: N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide
• CAS No: 2549062-44-2
• MF: C₁₄H₁₉NO₂S
• MW: 265.371162652969
• CID: 5341484
• PubChem ID: 154883914
• Update Time: 2025-10-30

N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040698879
• N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide
• F6507-7759
• 2549062-44-2
• N-[(4,5,6,7-Tetrahydro-4-hydroxybenzo[b]thien-4-yl)methyl]cyclobutanecarboxamide

• Inchi： 1S/C14H19NO2S/c16-13(10-3-1-4-10)15-9-14(17)7-2-5-12-11(14)6-8-18-12/h6,8,10,17H,1-5,7,9H2,(H,15,16)
• InChI Key： WLHVHGVBQURKFO-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(O)C3C=CSC=3CCC2)=O)CCC1

Computed Properties

• Exact Mass: 265.11365002g/mol
• Monoisotopic Mass: 265.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.0±35.0 °C(Predicted)
• pka: 13.78±0.20(Predicted)

Additional information on N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide

N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide (CAS No. 2549062-44-2): A Comprehensive Overview

N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide, identified by its CAS number 2549062-44-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The compound's structure incorporates a benzothiophene core, which is a well-known scaffold in medicinal chemistry, often associated with various pharmacological properties.

The benzothiophene moiety in N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide is a key feature that contributes to its unique chemical and biological profile. Benzothiophenes are heterocyclic compounds that have been extensively studied for their role in medicinal chemistry. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydroxyl group at the 4-position of the benzothiophene ring further enhances its potential pharmacological significance.

The cyclobutane carboxamide functional group in the molecule adds another layer of complexity and potential biological activity. Carboxamides are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds and interact with biological targets. The cyclobutane ring provides rigidity to the molecule, which can influence its binding affinity and selectivity. This structural feature makes N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide an intriguing candidate for further investigation in drug development.

Recent research in the field of heterocyclic chemistry has highlighted the importance of benzothiophene derivatives in the development of new drugs. Studies have shown that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. The hydroxyl group in N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological molecules. This feature could be exploited to enhance the compound's binding affinity and selectivity for specific targets.

In addition to its structural features, N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide has been studied for its potential pharmacological activities. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with inflammatory pathways. The benzothiophene core and the hydroxyl group are believed to play crucial roles in mediating these effects. Further research is needed to fully elucidate the mechanisms of action and to determine the therapeutic potential of this compound.

The synthesis of N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yl)methyl]cyclobutanecarboxamide is a complex process that requires careful optimization to ensure high yield and purity. The synthesis typically involves multiple steps, including the formation of the benzothiophene core and the introduction of the cyclobutane carboxamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex molecular framework.

The use of computational methods has also been instrumental in understanding the structure-property relationships of this compound. Molecular modeling studies can provide insights into how the structural features of N-[(4-hydroxy-4,5,6,7-tetrahydro-1-benzothiophen-4-yli)methyl]cyclobutanecarboxamide influence its biological activity. These studies can help identify key interactions with biological targets and guide the design of more potent derivatives.

In conclusion, N-[ ( 4 - hydroxy - 4 , 5 , 6 , 7 - tetrahydro - 1 - benzothiophen - 4 - yl ) methyl ] cyclobutanecarboxamide (CAS No. 2549062 - 44 - 2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research in heterocyclic chemistry continues to advance，this compound is likely to play an important role in the development of new therapeutic agents.